Cas no 1080522-30-0 (6-fluoro-2-methyl-7-nitro-1H-Benzimidazole)

6-fluoro-2-methyl-7-nitro-1H-Benzimidazole structure
1080522-30-0 structure
Product Name:6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
CAS No:1080522-30-0
MF:C8H6FN3O2
MW:195.150544643402
CID:1098256
PubChem ID:54016193
Update Time:2025-04-20

6-fluoro-2-methyl-7-nitro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
    • 5-fluoro-2-methyl-4-nitro-1H-benzo[d]imidazole
    • SCHEMBL2004140
    • KVUGHIBAFYWHGM-UHFFFAOYSA-N
    • 1080522-30-0
    • Inchi: 1S/C8H6FN3O2/c1-4-10-6-3-2-5(9)8(12(13)14)7(6)11-4/h2-3H,1H3,(H,10,11)
    • InChI Key: KVUGHIBAFYWHGM-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1[N+](=O)[O-])N=C(C)N2

Computed Properties

  • Exact Mass: 195.04440460g/mol
  • Monoisotopic Mass: 195.04440460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.5Ų
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